Cas no 2229404-54-8 (2-(5-bromothiophen-2-yl)oxyethan-1-amine)

• Product Name: 2-(5-bromothiophen-2-yl)oxyethan-1-amine
• CAS No: 2229404-54-8
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 6463953
• PubChem ID: 165630864
• Update Time: 2025-05-24

2-(5-bromothiophen-2-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)oxyethan-1-amine
• EN300-1937345
• 2-[(5-bromothiophen-2-yl)oxy]ethan-1-amine
• 2229404-54-8

• Inchi： 1S/C6H8BrNOS/c7-5-1-2-6(10-5)9-4-3-8/h1-2H,3-4,8H2
• InChI Key： FMKREYNYJUZXGY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(OCCN)S1

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(5-bromothiophen-2-yl)oxyethan-1-amine

Introduction to 2-(5-bromothiophen-2-yl)oxyethan-1-amine (CAS No. 2229404-54-8)

2-(5-bromothiophen-2-yl)oxyethan-1-amine, also known by its CAS number 2229404-54-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a brominated thiophene moiety and an amino-functionalized ethylene glycol chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(5-bromothiophen-2-yl)oxyethan-1-amine is C₈H₁₀BrNO₂S, with a molecular weight of approximately 236.13 g/mol. The compound's structure can be visualized as follows: the bromine atom attached to the thiophene ring introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. The amino group on the ethylene glycol chain provides a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives.

In recent years, the study of 2-(5-bromothiophen-2-yl)oxyethan-1-amine has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(5-bromothiophen-2-yl)oxyethan-1-amine and its derivatives demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 2-(5-bromothiophen-2-yl)oxyethan-1-amine has also shown potential as an anti-cancer agent. A 2020 study in the Cancer Research journal found that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 2-(5-bromothiophen-2-yl)oxyethan-1-amine has been explored for its neuroprotective effects. A study published in the Neuropharmacology journal in 2019 demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-(5-bromothiophen-2-yl)oxyethan-1-amine could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(5-bromothiophen-2-yl)oxyethan-1-amine typically involves multi-step reactions starting from commercially available starting materials. One common synthetic route involves the nucleophilic substitution of a brominated thiophene derivative with an amino-functionalized ethylene glycol reagent. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-(5-bromothiophen-2-yl)oxyethan-1-amine, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This property can be advantageous for certain drug delivery systems but may require formulation strategies to enhance aqueous solubility for oral or intravenous administration.

In conclusion, 2-(5-bromothiophen-2-yl)oxyethan-1-amine (CAS No. 2229404-54-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of this compound, highlighting its significance in the field.